Cas no 338398-25-7 (1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-
• CAS No: 338398-25-7
• MF: C₁₆H₁₀Cl₂F₂N₄O
• MW: 383.179607868195
• CID: 5270261
• Update Time: 2026-03-09

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-

• Inchi： 1S/C16H10Cl2F2N4O/c1-8-21-15(16(25)22-13-4-3-10(19)7-12(13)20)23-24(8)14-5-2-9(17)6-11(14)18/h2-7H,1H3,(H,22,25)
• InChI Key： LMZSAKHDKOJJDR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2Cl)C(C)=NC(C(NC2=CC=C(F)C=C2F)=O)=N1

Additional information on 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-

Comprehensive Overview of 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- (CAS No. 338398-25-7)

The compound 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- (CAS No. 338398-25-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole core substituted with dichlorophenyl and difluorophenyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the growing demand for novel compounds in drug discovery and crop protection.

One of the key reasons for the interest in 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- is its structural similarity to other triazole derivatives, which are known for their diverse biological activities. Triazoles are widely used in antifungal agents, anti-inflammatory drugs, and even anticancer therapies. The presence of both chloro and fluoro substituents in this compound further enhances its potential for selective interactions with biological targets, a topic frequently searched by users exploring structure-activity relationships (SAR) in medicinal chemistry.

In recent years, the scientific community has been actively investigating the synthetic pathways and optimization strategies for 1H-1,2,4-Triazole-3-carboxamide derivatives. This aligns with the broader trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such compounds. Questions like "How to synthesize triazole carboxamides efficiently?" or "What are the latest advancements in heterocyclic chemistry?" are commonly encountered in academic and industrial forums, reflecting the high relevance of this topic.

The physicochemical properties of CAS No. 338398-25-7, such as solubility, stability, and lipophilicity, are critical for its practical applications. These properties are often discussed in the context of drug formulation and delivery systems, which are hot topics in pharmaceutical sciences. For instance, the compound's logP value and hydrogen bonding capacity could influence its bioavailability, a concern frequently raised by researchers working on oral drug development.

Another area of interest is the potential mechanism of action of 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-. Preliminary studies suggest that it may interact with enzyme targets such as cytochrome P450 or kinase inhibitors, which are pivotal in signal transduction pathways. This has led to increased searches for "triazole-based enzyme inhibitors" and "small molecule modulators of cellular pathways," highlighting the compound's relevance in precision medicine.

From an industrial perspective, the scalability of producing CAS No. 338398-25-7 is a subject of ongoing research. Companies are exploring cost-effective synthesis routes and process intensification techniques to meet the rising demand for such specialized chemicals. This ties into the broader discourse on supply chain resilience and localized manufacturing, which have become pressing issues in the post-pandemic era.

In conclusion, 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- (CAS No. 338398-25-7) represents a fascinating area of study with multifaceted applications. Its unique chemical profile, combined with the growing interest in heterocyclic compounds and targeted therapies, ensures its continued relevance in scientific and industrial circles. As research progresses, this compound may unlock new possibilities in healthcare and agriculture, addressing some of the most pressing challenges of our time.